2-(3-chlorophenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)propanamide

• IUPAC Name: 2-(3-chlorophenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)propanamide
• InChI: InChI=1S/C17H14ClN3O3/c1-11(23-14-9-5-8-13(18)10-14)17(22)19-16-15(20-24-21-16)12-6-3-2-4-7-12/h2-11H,1H3,(H,19,21,22)
• InChI Key: XZZZWRKFLMNCEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NON=C1C2=CC=CC=C2)OC3=CC(=CC=C3)Cl
• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol

Description

2-(3-chlorophenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)propanamide, commonly referred to as CPOX, is a synthetic compound that has been used in a variety of scientific research applications. It is a useful tool in the laboratory due to its unique properties, including its ability to form stable complexes with metal ions and its ability to act as a ligand for proteins. CPOX has been used in studies of enzymatic activity, protein-protein interactions, and drug delivery.

Scientific Research Applications

CPOX has been used in a variety of scientific research applications. It has been used in studies of enzymatic activity, protein-protein interactions, and drug delivery. CPOX has also been used in studies of metal ion binding, as it is capable of forming stable complexes with metal ions. Additionally, CPOX has been used as a ligand for proteins, as it is capable of binding to proteins in a specific manner.

Mechanism of Action

CPOX is capable of forming stable complexes with metal ions due to its ability to coordinate with metal ions via its nitrogen and oxygen atoms. Additionally, CPOX is capable of binding to proteins in a specific manner due to its ability to interact with the amino acid residues of proteins. This interaction enables CPOX to act as a ligand for proteins, which can be used to study protein-protein interactions.
Biochemical and Physiological Effects
CPOX has been used in a variety of scientific research applications, but its biochemical and physiological effects are not well understood. It is likely that CPOX has some effect on the biochemical and physiological processes of the body, but further research is needed to determine the exact effects.

Advantages and Limitations for Lab Experiments

CPOX has several advantages for use in laboratory experiments. It is easy to synthesize, has a high purity product, and is capable of forming stable complexes with metal ions and acting as a ligand for proteins. Additionally, CPOX is relatively inexpensive and is readily available. However, CPOX also has several limitations for use in laboratory experiments. It is not well understood how CPOX affects biochemical and physiological processes, and it is not known if it has any toxic effects.

Future Directions

CPOX has several potential future applications. It could be used in drug delivery systems, as it is capable of forming stable complexes with metal ions and acting as a ligand for proteins. Additionally, further research could be conducted to determine the biochemical and physiological effects of CPOX and its potential toxic effects. Finally, CPOX could be used in studies of protein-protein interactions, as it is capable of binding to proteins in a specific manner.

Synthesis Methods

CPOX can be synthesized via a three-step process. The first step involves the reaction of 4-phenyl-1,2,5-oxadiazol-3-yl chloride with 3-chlorophenol in the presence of a base. The second step involves the reaction of the resulting product with propanoyl chloride in the presence of a base. The final step involves the reaction of the resulting product with sodium bicarbonate in the presence of a base. The entire synthesis process can be completed in a few hours and yields a high purity product.